6-[4-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine

• IUPAC Name: 6-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine
• InChI: InChI=1S/C15H21N7S/c1-20(2)12-5-6-13(17-16-12)21-7-9-22(10-8-21)15-19-18-14(23-15)11-3-4-11/h5-6,11H,3-4,7-10H2,1-2H3
• InChI Key: ABURYBHBXKPJLB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=C(C=C1)N2CCN(CC2)C3=NN=C(S3)C4CC4
• Molecular Formula: C15H21N7S
• Molecular Weight: 331.4 g/mol

Description

The compound “6-[4-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine” is a complex organic molecule that contains several functional groups, including a thiadiazole ring, a piperazine ring, and a pyridazine ring. Thiadiazoles are heterocyclic compounds that contain sulfur and nitrogen atoms in a five-membered ring. Piperazines are six-membered rings containing nitrogen atoms, and pyridazines are six-membered aromatic rings with two nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the thiadiazole ring could be formed through the reaction of a thioamide with a hydrazonoyl halide. The piperazine ring could be introduced through a reaction with a suitable piperazine derivative.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the thiadiazole ring might be susceptible to reactions with electrophiles due to the presence of nitrogen and sulfur atoms. The piperazine ring could potentially undergo reactions at the nitrogen atoms, such as alkylation.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many thiadiazole derivatives have been found to have antimicrobial activity. If this compound were intended for use as a drug, it might act by interacting with a specific target protein in the body.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Depending on its specific properties, it might pose risks such as toxicity or flammability. Always refer to the material safety data sheet (MSDS) for detailed safety information.

Future Directions

The study and development of new thiadiazole derivatives is a topic of ongoing research, due to their potential applications in medicine and other fields. Future work could involve synthesizing this compound and testing its properties and activity.